Cas no 677749-44-9 (1-[1-(3,5-Dichlorophenyl)-1H-1,2,3-triazol-4-yl]-2-[(2,6-dichlorophenyl)methyl]butane-1,3-dione)

• Product Name: 1-[1-(3,5-Dichlorophenyl)-1H-1,2,3-triazol-4-yl]-2-[(2,6-dichlorophenyl)methyl]butane-1,3-dione
• CAS No: 677749-44-9
• MF: C₁₉H₁₃Cl₄N₃O₂
• MW: 457.137420415878
• CID: 5712587
• PubChem ID: 2768042
• Update Time: 2025-05-21

1-[1-(3,5-Dichlorophenyl)-1H-1,2,3-triazol-4-yl]-2-[(2,6-dichlorophenyl)methyl]butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• AKOS005079051
• 677749-44-9
• 2-[(2,6-dichlorophenyl)methyl]-1-[1-(3,5-dichlorophenyl)triazol-4-yl]butane-1,3-dione
• 11P-802
• 1-[1-(3,5-dichlorophenyl)-1H-1,2,3-triazol-4-yl]-2-[(2,6-dichlorophenyl)methyl]butane-1,3-dione
• 2-(2,6-dichlorobenzyl)-1-[1-(3,5-dichlorophenyl)-1H-1,2,3-triazol-4-yl]-1,3-butanedione
• 1,3-Butanedione, 2-[(2,6-dichlorophenyl)methyl]-1-[1-(3,5-dichlorophenyl)-1H-1,2,3-triazol-4-yl]-
• 1-[1-(3,5-Dichlorophenyl)-1H-1,2,3-triazol-4-yl]-2-[(2,6-dichlorophenyl)methyl]butane-1,3-dione

• Inchi： 1S/C19H13Cl4N3O2/c1-10(27)14(8-15-16(22)3-2-4-17(15)23)19(28)18-9-26(25-24-18)13-6-11(20)5-12(21)7-13/h2-7,9,14H,8H2,1H3
• InChI Key： ODBNKTGACIPYAO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC(C(C)=O)C(C1=CN(C2C=C(C=C(C=2)Cl)Cl)N=N1)=O)Cl

Computed Properties

• Exact Mass: 456.973237g/mol
• Monoisotopic Mass: 454.976187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 64.8Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 625.7±65.0 °C(Predicted)
• pka: 7.86±0.59(Predicted)

Additional information on 1-[1-(3,5-Dichlorophenyl)-1H-1,2,3-triazol-4-yl]-2-[(2,6-dichlorophenyl)methyl]butane-1,3-dione

Comprehensive Analysis of 1-[1-(3,5-Dichlorophenyl)-1H-1,2,3-triazol-4-yl]-2-[(2,6-dichlorophenyl)methyl]butane-1,3-dione (CAS No. 677749-44-9)

The compound 1-[1-(3,5-Dichlorophenyl)-1H-1,2,3-triazol-4-yl]-2-[(2,6-dichlorophenyl)methyl]butane-1,3-dione (CAS No. 677749-44-9) is a highly specialized organic molecule with a unique structural framework. Its intricate design incorporates a 1,2,3-triazole ring linked to dichlorophenyl groups, making it a subject of interest in advanced chemical research. This compound belongs to the class of β-diketones, which are known for their versatile applications in pharmaceuticals, agrochemicals, and material science.

One of the most searched questions about this compound revolves around its synthetic pathway. Researchers often inquire about the optimal conditions for its preparation, which typically involves a click chemistry approach to form the 1,2,3-triazole core. The presence of multiple chlorine substituents enhances its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies highlight its potential in catalysis and ligand design, aligning with the growing demand for sustainable chemical processes.

In the context of pharmaceutical applications, 1-[1-(3,5-Dichlorophenyl)-1H-1,2,3-triazol-4-yl]-2-[(2,6-dichlorophenyl)methyl]butane-1,3-dione has garnered attention due to its bioactive properties. Its structural motifs resemble those found in antimicrobial and anti-inflammatory agents, prompting investigations into its efficacy against resistant pathogens. The compound's lipophilicity, attributed to the dichlorophenyl groups, may improve its bioavailability, a critical factor in drug development.

Another trending topic is the compound's role in material science. Its ability to form coordination complexes with metals has been explored for designing luminescent materials and sensors. The β-diketone moiety acts as a chelating agent, enabling the creation of stable metal-organic frameworks (MOFs). These applications are particularly relevant in the era of green chemistry, where researchers seek eco-friendly alternatives for industrial processes.

From an analytical chemistry perspective, the characterization of CAS No. 677749-44-9 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are essential for its intended applications. The 3,5-dichlorophenyl and 2,6-dichlorophenyl groups contribute distinct spectral signatures, aiding in its identification.

Environmental considerations are also a hot topic. The compound's degradation pathways and ecotoxicological profile are under scrutiny to ensure compliance with regulatory standards. Researchers are investigating its persistence in soil and water, as well as its potential effects on non-target organisms. This aligns with the global push for sustainable chemical design and risk assessment protocols.

In summary, 1-[1-(3,5-Dichlorophenyl)-1H-1,2,3-triazol-4-yl]-2-[(2,6-dichlorophenyl)methyl]butane-1,3-dione (CAS No. 677749-44-9) is a multifaceted compound with promising applications across multiple disciplines. Its synthesis, bioactive potential, and material science relevance make it a compelling subject for ongoing research. As the scientific community continues to explore its properties, this compound may pave the way for innovations in drug discovery, catalysis, and environmental sustainability.